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Compound of Interest

2-(Methylamino)acetamide
Compound Name:

hydrochloride
CAS No.: 5325-64-4
Cat. No.: B554671

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylamino)acetamide hydrochloride, also known as Sarcosinamide hydrochloride, is a
chemical compound with the CAS number 5325-64-4. It is the hydrochloride salt of 2-
(methylamino)acetamide, an amide derivative of sarcosine (N-methylglycine).[1] This
compound serves as a versatile building block in organic synthesis and holds potential for
investigation in biochemical and pharmaceutical research due to its structural similarity to
amino acids and other biologically active molecules.[1] Its applications are primarily in
laboratory and research settings, where it is used as a reagent in various biochemical assays
and explored for its potential in drug formulations and proteomics.[1]

Physicochemical Properties
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A summary of the key physicochemical properties of 2-(Methylamino)acetamide
hydrochloride is presented in the table below for easy reference.

Property Value Source(s)
CAS Number 5325-64-4 [1112]
Molecular Formula CsH9CIN20 [1][2]
Molecular Weight 124.57 g/mol [11[2]
Appearance White crystalline powder [1]

Melting Point 160-162 °C

Solubility Soluble in water [1]

Sarcosinamide hydrochloride,
Synonyms H-Sar-NH2-HCI, Sarcosine [2]

amide hydrochloride

Synthesis and Experimental Protocols

The synthesis of 2-(methylamino)acetamide hydrochloride can be achieved through the
reaction of a haloacetamide with methylamine, followed by the formation of the hydrochloride
salt. While a detailed, peer-reviewed experimental protocol for this specific compound is not
readily available in the searched literature, a general procedure can be inferred from the
synthesis of related compounds.

General Synthetic Workflow

The synthesis of 2-(methylamino)acetamide hydrochloride can be conceptualized as a two-
step process.
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A general workflow for the synthesis of 2-(Methylamino)acetamide hydrochloride.

lllustrative Experimental Protocol

The following protocol is a generalized procedure based on the synthesis of similar acetamide
derivatives and should be adapted and optimized for specific laboratory conditions.

Materials:

2-Chloroacetamide

Methylamine (e.g., 40% solution in water)

Hydrochloric acid (concentrated or as a solution in a suitable solvent)

Anhydrous solvent (e.g., ethanol, tetrahydrofuran)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-chloroacetamide in a suitable anhydrous solvent.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b554671/docs?utm_src=pdf-body-img#in-depth-technical-guide-2-methylamino-acetamide-hydrochloride-cas-5325-64-4
https://www.benchchem.com/product/b554671/docs?utm_src=pdf-body#in-depth-technical-guide-2-methylamino-acetamide-hydrochloride-cas-5325-64-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Addition of Methylamine: Slowly add an excess of methylamine solution to the stirred
solution of 2-chloroacetamide at room temperature. The reaction may be exothermic, and
cooling might be necessary.

o Reaction: Stir the reaction mixture at room temperature or with gentle heating for several
hours until the reaction is complete (monitored by TLC or other appropriate analytical
techniques).

o Work-up: After the reaction is complete, remove the solvent under reduced pressure. The
resulting residue will be a mixture of the product and excess methylamine.

 Purification of the Free Base (Optional): The crude 2-(methylamino)acetamide free base can
be purified by column chromatography or recrystallization.

o Salt Formation: Dissolve the crude or purified free base in a suitable solvent (e.g., ethanol,
diethyl ether). Slowly add a stoichiometric amount of hydrochloric acid (as a concentrated
solution or a solution in the chosen solvent) with stirring.

« Isolation of the Product: The hydrochloride salt will precipitate out of the solution. The
precipitate can be collected by filtration, washed with a small amount of cold solvent, and
dried under vacuum to yield 2-(methylamino)acetamide hydrochloride.

Biological Activity and Mechanism of Action

The biological activity of 2-(methylamino)acetamide hydrochloride has been a subject of
interest due to its structural resemblance to endogenous molecules like amino acids.[1]
However, based on the available literature, there is a lack of specific, in-depth studies detailing
its mechanism of action or its interaction with specific biological signaling pathways.

General statements in the literature suggest that due to its structure, it might influence
neurotransmitter systems.[1] The presence of a secondary amine and an amide functional
group could potentially allow it to interact with various biological targets, such as receptors or
enzymes. However, no specific interactions or effects on pathways like the dopamine,
acetylcholine, or GABA pathways have been experimentally demonstrated for this particular
compound.
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Hypothetical Interaction with a Neurotransmitter System

Given the absence of concrete data, the following diagram illustrates a hypothetical mode of
action where 2-(methylamino)acetamide hydrochloride could potentially influence a generic
neurotransmitter system. It is crucial to note that this is a speculative representation and is not
based on experimental evidence for this specific compound.
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A hypothetical model of potential interactions with a neurotransmitter system.

Applications in Research and Development
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2-(Methylamino)acetamide hydrochloride is primarily utilized in research and development
settings. Its key applications include:

o Organic Synthesis: It serves as a building block for the synthesis of more complex
molecules, including pharmaceutical intermediates and other specialty chemicals.[1] The
primary amine and amide functionalities offer reactive sites for various chemical
transformations.

o Biochemical Research: Due to its structural similarity to sarcosine, it can be used as a tool
compound in biochemical assays to study enzyme kinetics, receptor binding, or as a
component in peptide synthesis.[1]

e Pharmaceutical Development: While no specific therapeutic applications have been
established, its potential for biological activity makes it a candidate for initial screening in
drug discovery programs.[1]

Safety and Handling

Based on available safety data, 2-(methylamino)acetamide hydrochloride is classified as an

irritant.
Hazard Statement Description
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation

Standard laboratory safety precautions should be followed when handling this compound. This
includes the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or under a fume hood.

Conclusion

2-(Methylamino)acetamide hydrochloride is a commercially available compound with well-
defined physicochemical properties. While its synthesis is straightforward, detailed
experimental protocols for its preparation are not extensively documented in publicly available
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literature. The primary value of this compound lies in its utility as a synthetic intermediate in
chemical research. Although its structural characteristics suggest potential biological activity,
particularly in the context of neurotransmission, there is a significant lack of experimental data
to confirm any specific mechanism of action or interaction with biological signaling pathways.
Further research is required to elucidate the pharmacological profile of 2-
(methylamino)acetamide hydrochloride and to explore its potential applications in drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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